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Compound of Interest

Compound Name: CI Vat green 1

Cat. No.: B1669112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of CI Vat Green 1 (59825), a significant vat

dye known for its brilliant green shade and excellent fastness properties. This document

consolidates critical data on its chemical and physical properties, outlines detailed experimental

protocols for its synthesis and application, and explores its toxicological profile and

environmental fate.

Core Chemical and Physical Properties
CI Vat Green 1 is a polycyclic aromatic organic compound derived from violanthrone,

characterized by its robust chemical structure which imparts high stability.[1] It is commercially

available as a dark green powder.[2] The dye is insoluble in water, alcohol, and toluene, but

shows slight solubility in solvents like acetone and nitrobenzene, and is soluble in hot 1,2,3,4-

tetrahydronaphthalene.[2]
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Property Value Source

C.I. Name Vat Green 1

C.I. Number 59825 [3]

CAS Number 128-58-5 [1][3][4]

Synonyms

Jade Green, Vat Brilliant Green

FFB, Indanthren Brilliant Green

B

[1][3][5][6]

Molecular Structure Violanthrone Derivative

IUPAC Name

16,17-dimethoxyanthra[9,1,2-

cde]benzo[rst]pentaphene-

5,10-dione

[1]

Molecular Formula C₃₆H₂₀O₄ [1][3][4]

Molecular Weight 516.55 g/mol [1][3]

Appearance Dark green powder [2]

Leuco Form Color (Alkaline) Blue [2]

Reaction in Conc. H₂SO₄
Red-light purple, green

precipitate upon dilution
[2]

Synthesis and Manufacturing
The synthesis of CI Vat Green 1 is a multi-step process starting from benzanthrone.[7] Several

manufacturing routes have been established, generally involving the creation of a dihydroxy

violanthrone intermediate followed by methylation.[8]

Synthesis from Benzanthrone
One common industrial method involves the oxidative coupling of benzanthrone.[7]

Dimerization: Benzanthrone is treated with alcoholic caustic potash (potassium hydroxide) to

form a 2,2'-dibenzanthronyl intermediate.[7]
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Oxidative Cyclization: The intermediate is then oxidized, for instance with manganese

dioxide in sulfuric acid, to yield 16,17-dihydroxyviolanthrone.[7]

Methylation: The final step is the methylation of the dihydroxyviolanthrone to produce CI Vat
Green 1.[7][8]

Other reported methods include the alkali fusion of 2-Methoxy-7H-benzo[de]anthracen-7-one.

[8]

Logical Workflow for Synthesis
The synthesis process can be visualized as a logical progression from a common precursor to

the final dye product.

Benzanthrone 2,2'-Dibenzanthronyl
Intermediate

 Alcoholic
KOH Fusion 16,17-Dihydroxyviolanthrone

 Oxidation
(e.g., MnO₂) 

CI Vat Green 1 Methylation 

Click to download full resolution via product page

Logical workflow for the synthesis of CI Vat Green 1.

The Vat Dyeing Process
Vat dyes, including CI Vat Green 1, are applied to cellulosic fibers like cotton through a multi-

stage process that leverages a temporary, water-soluble form of the dye.[9][10][11][12] The

core principle involves reducing the insoluble dye to a soluble "leuco" form, allowing it to

penetrate the fiber, and then re-oxidizing it back to its insoluble, pigmented state, trapping it

within the fiber matrix.[9][10][11]

Detailed Experimental Protocol for Cotton Dyeing
This protocol is a representative laboratory procedure for dyeing cotton fabric with CI Vat
Green 1. Concentrations may be adjusted based on the desired shade depth.

1. Fabric Preparation:

Ensure cotton fabric is properly scoured and bleached to remove impurities and achieve a

uniform white base.
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Thoroughly wash the fabric with hot and cold water, neutralize with a dilute acetic acid

solution, rinse with deionized water, and dry.[13]

2. Vatting (Reduction):

Prepare a dye paste by mixing the required amount of CI Vat Green 1 powder with an equal

amount of a dispersing agent (e.g., Turkey Red Oil) and a small volume of warm water (40-

50°C).[13][14]

In a separate vessel, prepare the dye bath with the required volume of water. Add sodium

hydroxide (e.g., 12 g/L) and stir until dissolved.[9][13]

Add the dye paste to the alkaline solution.

Gradually add a reducing agent, typically sodium hydrosulfite (Na₂S₂O₄, also known as

hydrose), while stirring.[9][13][15]

Raise the temperature to 50-60°C and maintain for 15-20 minutes to ensure complete

reduction of the dye to its soluble blue leuco form.[2][13][14] The completion of vatting can

be checked using specialized indicator paper.[12]

3. Dyeing:

Introduce the pre-wetted cotton fabric into the leuco-vat dye bath.

Raise the temperature to 60°C and maintain for 45-60 minutes to allow for dye exhaustion

and penetration into the fibers.[9][13][16]

An electrolyte, such as sodium chloride, may be added to promote dye exhaustion.[13][14]

4. Oxidation:

Remove the fabric from the dye bath, squeeze out excess liquor, and expose it to air for 10-

20 minutes. This allows for initial air oxidation.[13]

For more complete and uniform oxidation, immerse the fabric in a bath containing an

oxidizing agent, such as hydrogen peroxide (H₂O₂) (e.g., 0.5-1.0 g/L) at 30-50°C for 10
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minutes.[9][13] The brilliant green color will develop as the dye reverts to its insoluble form.

[2]

5. After-treatment (Soaping):

To remove loose surface dye and improve fastness, treat the fabric in a soaping bath

containing a non-ionic detergent (1-2 g/L) and soda ash (1-2 g/L).[9][13]

Perform this treatment at 95-100°C for 10-15 minutes.[9][13]

Rinse the fabric thoroughly with hot and then cold water, and finally dry.[9][13]

Vat Dyeing Workflow Diagram
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Experimental workflow for the vat dyeing of cotton.
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Performance and Applications
CI Vat Green 1 is highly valued for its excellent color fastness properties, making it suitable for

textiles that require high durability, such as cotton knits and polyester/cotton blended fabrics.[2]

[17][18] It is also used in the coloration of paper, soap, and plastics.[2]

Color Fastness Data
The following table summarizes typical fastness ratings for CI Vat Green 1 on cotton. Ratings

are on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better

fastness.

Fastness Test
ISO Standard
Rating

AATCC Standard
Rating

Source

Light Fastness 7 6-7

Soaping (Fading) 4-5 4-5

Soaping (Staining) 4-5 -

Chlorine Bleach 4 4-5

Ironing 4-5 -

Oxygen Bleach 4-5 4-5

Mercerized 4-5 4

Toxicology and Environmental Considerations
Toxicological Profile
Toxicological data for CI Vat Green 1 is limited. However, available studies provide some

insight into its acute toxicity and potential for irritation.
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Endpoint Organism Result Source

Acute Aquatic Toxicity
Pimephales promelas

(Fathead Minnow)

TL₅₀ > 180 mg/L (24,

48, & 96 hr)
[8]

Inhibition of

Respiration Rate
- IC₅₀ > 100 mg/L [8]

Health Hazards Human

May cause eye, skin,

and respiratory tract

irritation. Harmful if

swallowed.

[19]

The GHS classification indicates that it may cause serious eye irritation.[8] Standard personal

protective equipment should be used when handling the powdered dye to avoid inhalation and

direct contact.[19]

Environmental Fate and Degradation
Vat dyes are known for their resistance to biodegradation due to their chemical stability.[20]

This persistence can lead to environmental concerns if dye effluent is not properly treated.[21]

[22] Advanced Oxidation Processes (AOPs) have been investigated as a method for

decolorizing and degrading vat dyes in wastewater. One such study focused on the use of

H₂O₂/UV treatment for Vat Green 1.[20]

Degradation Workflow
The degradation of dyes like Vat Green 1 in wastewater often involves advanced oxidation

processes designed to break down the complex chromophore structure.
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Conceptual workflow for the degradation of Vat Green 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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